![molecular formula C24H21N5O4 B2462732 N-(4-acetamidophenyl)-2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide CAS No. 921574-02-9](/img/structure/B2462732.png)
N-(4-acetamidophenyl)-2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-acetamidophenyl)-2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C24H21N5O4 and its molecular weight is 443.463. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Activities
- Synthesis and Microbial Activity : Compounds structurally related to N-(4-acetamidophenyl)-2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide have been synthesized and evaluated for their antibacterial and antifungal activities. Studies have shown that these compounds exhibit significant antimicrobial properties (Nunna et al., 2014).
Antitumor and Anticancer Activities
- Antitumor Properties : Research has indicated that derivatives of this compound show potential antitumor activities. For instance, specific enantiomers have demonstrated selective anti-tumor activities in vitro (Jing, 2011).
- Pyrimidine Incorporated Schiff Base : Pyrimidine derivatives, closely related to the target compound, have been synthesized and evaluated for antimicrobial and antituberculosis activity. These compounds have shown good antimicrobial activity and are considered for further investigation in the antibacterial and antifungal study domain (Soni & Patel, 2017).
Antiviral Activities
- Anticytomegalovirus Activity : Studies on N-aryl-2-{3-[ω-(4-bromophenoxy)alkyl]-2,6-dioxo-3,6-dihydropyrimidin-1(2H)-yl}acetamides, closely related to the compound , have revealed potent antiviral properties against human cytomegalovirus (Paramonova et al., 2020).
- HIV-1 Protease Inhibitors : Derivatives with pyrimidine bases as P2 ligands have demonstrated remarkable enzyme inhibitory and antiviral activity against HIV-1, including drug-resistant variants (Zhu et al., 2019).
Chirality and Stereochemistry Studies
- Chiral Resolution and AC Assignment : Chiral separation of enantiomeric compounds structurally similar to the target compound has been achieved, with comprehensive analysis including optical rotatory dispersion and electronic circular dichroism (Rossi et al., 2016).
Crystal Structure Analysis
- Crystal Structure Determination : The crystal structure of compounds related to this compound has been determined, providing insights into their molecular conformation and potential interactions (Subasri et al., 2016).
Synthesis and Design
- Novel Derivatives and Activity Evaluation : The synthesis of novel derivatives and their evaluation for various activities, such as anticancer, anti-inflammatory, and antioxidant properties, has been a key focus in recent research (Kayal et al., 2022).
Properties
IUPAC Name |
N-(4-acetamidophenyl)-2-(3-benzyl-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N5O4/c1-16(30)26-18-9-11-19(12-10-18)27-21(31)15-28-20-8-5-13-25-22(20)23(32)29(24(28)33)14-17-6-3-2-4-7-17/h2-13H,14-15H2,1H3,(H,26,30)(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFTJKLAFAUGBQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4)N=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.